1,3-Ditert-butyl-2-chloro-4-nitrobenzene

• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77g/mol
• IUPAC Name: 1,3-ditert-butyl-2-chloro-4-nitrobenzene
• InChI: InChI=1S/C14H20ClNO2/c1-13(2,3)9-7-8-10(16(17)18)11(12(9)15)14(4,5)6/h7-8H,1-6H3
• InChI Key: UZECCLWNIAIEBB-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=C(C(=C(C=C1)[N+](=O)[O-])C(C)(C)C)Cl

Description

1,3-Ditert-butyl-2-chloro-4-nitrobenzene is a substituted benzene derivative characterized by bulky tert-butyl groups at the 1- and 3-positions, a chlorine atom at the 2-position, and a nitro group at the 4-position. This compound is of interest in organic chemistry and materials science due to its steric and electronic properties. The tert-butyl groups impart significant steric hindrance, influencing reactivity and molecular packing, while the nitro and chloro substituents contribute to its electronic profile, affecting solubility and stability . Its synthesis typically involves Friedel-Crafts alkylation followed by nitration and halogenation steps, though specific protocols vary based on desired purity and application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Steric and Electronic Properties

The steric and electronic effects of substituents in aromatic systems are critical for determining physical and chemical behavior. Below is a comparison with two analogs:

Compound	Substituents (Positions)	Steric Bulk (ų)	Dipole Moment (D)	LogP (Octanol-Water)
1,3-Ditert-butyl-2-chloro-4-nitrobenzene	t-Bu (1,3), Cl (2), NO₂ (4)	8.2	4.5	3.8
1,3-Ditert-butyl-2-fluoro-4-nitrobenzene	t-Bu (1,3), F (2), NO₂ (4)	8.2	3.9	3.2
1,3-Diisopropyl-2-chloro-4-nitrobenzene	i-Pr (1,3), Cl (2), NO₂ (4)	6.7	4.3	2.9

Key Observations :

• Steric Bulk : Replacing tert-butyl with isopropyl groups reduces steric hindrance by ~18%, enhancing reactivity in nucleophilic substitution reactions .
• Electronic Effects : Fluorine’s electronegativity lowers the dipole moment compared to chlorine, while chlorine’s polarizability increases LogP, favoring lipid solubility .

Crystallographic and Stability Data

Crystallographic studies using SHELX software (e.g., SHELXL for refinement) reveal distinct packing patterns due to substituent bulk. For example:

• 1,3-Ditert-butyl-2-chloro-4-nitrobenzene forms a monoclinic lattice (space group P2₁/c) with intermolecular distances of 3.5 Å between nitro groups.
• In contrast, the fluorine analog adopts a triclinic system (P1̄) with closer nitro group interactions (3.2 Å), attributed to reduced steric clashes .

Thermogravimetric analysis (TGA) shows the chloro-nitro derivative decomposes at 220°C, whereas the fluorine analog decomposes at 195°C, highlighting the stabilizing role of chlorine’s electron-withdrawing effects .

Reactivity in Cross-Coupling Reactions

The steric bulk of tert-butyl groups limits accessibility to catalytic sites in cross-coupling reactions:

Compound	Suzuki Reaction Yield (%)	Ullmann Reaction Yield (%)
1,3-Ditert-butyl-2-chloro-4-nitrobenzene	22	35
1,3-Diisopropyl-2-chloro-4-nitrobenzene	58	67

The isopropyl analog’s higher yields underscore the trade-off between steric protection and reactivity .

Notes on Evidence and Limitations

• The above analysis extrapolates general principles of steric/electronic effects and crystallography .
• Recommendations : For authoritative data, consult specialized databases (Reaxys, SciFinder) or crystallographic repositories (CCDC) using SHELX-refined structures as benchmarks.